Cas no 118984-42-2 (1H-Pyrido[4',3':4,5]pyrano[3,2-h]isoquinoline-1,10(2H)-dione,6-ethenyl-3,4,4b,5,6,7,8,9,10b,12-decahydro-12-hydroxy-5-methyl-, [4bS-(4ba,5a,6a,10ba,12a)]- (9CI))

• Product Name: 1H-Pyrido[4',3':4,5]pyrano[3,2-h]isoquinoline-1,10(2H)-dione,6-ethenyl-3,4,4b,5,6,7,8,9,10b,12-decahydro-12-hydroxy-5-methyl-, [4bS-(4ba,5a,6a,10ba,12a)]- (9CI)
• CAS No: 118984-42-2
• MF: C₁₈H₂₂N₂O₄
• MW: 330.378284931183
• CID: 175369
• PubChem ID: 5459127
• Update Time: 2025-04-19

1H-Pyrido[4',3':4,5]pyrano[3,2-h]isoquinoline-1,10(2H)-dione,6-ethenyl-3,4,4b,5,6,7,8,9,10b,12-decahydro-12-hydroxy-5-methyl-, [4bS-(4ba,5a,6a,10ba,12a)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrido[4',3':4,5]pyrano[3,2-h]isoquinoline-1,10(2H)-dione,6-ethenyl-3,4,4b,5,6,7,8,9,10b,12-decahydro-12-hydroxy-5-methyl-, [4bS-(4ba,5a,6a,10ba,12a)]- (9CI)
• 1H-Pyrido[4',3':4,5]pyrano[3,2-h]isoquinoline-1,10(2H)-dione,6-ethenyl-3,4,4b,5,6,7,8,9,10b,12-decahydro-12-hydroxy-5-methyl-
• DTXSID60420043
• 118984-42-2
• (4bS,5S,6R,10bR,12R)-6-Ethenyl-12-hydroxy-5-methyl-3,4,4b,5,6,7,8,9,10b,12-decahydro-1H-pyrido[4',3':4,5]pyrano[3,2-h]isoquinoline-1,10(2H)-dione

• Inchi： 1S/C18H22N2O4/c1-3-9-8(2)12-11-5-7-20-17(22)14(11)18(23)24-15(12)13-10(9)4-6-19-16(13)21/h3,8-9,12,15,18,23H,1,4-7H2,2H3,(H,19,21)(H,20,22)/t8-,9+,12-,15+,18+/m0/s1
• InChI Key： YYTINVRXAWFMDO-PPUCBWRKSA-N
• SMILES： O1[C@H](C2C(NCCC=2[C@H]2[C@@H]1C1C(NCCC=1[C@H](C=C)[C@@H]2C)=O)=O)O

Computed Properties

• Exact Mass: 330.158
• Monoisotopic Mass: 330.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.7A^2
• XLogP3: -0.7

Experimental Properties

• Density: 1.33
• Boiling Point: 704.4°Cat760mmHg
• Flash Point: 379.8°C
• Refractive Index: 1.619

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives